N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-[1,1'-biphenyl]-4-carboxamide

• IUPAC Name: N-(3,3-dimethyl-4-oxo-2,5-dihydro-1,5-benzoxazepin-8-yl)-4-phenylbenzamide
• InChI: InChI=1S/C24H22N2O3/c1-24(2)15-29-21-14-19(12-13-20(21)26-23(24)28)25-22(27)18-10-8-17(9-11-18)16-6-4-3-5-7-16/h3-14H,15H2,1-2H3,(H,25,27)(H,26,28)
• InChI Key: XPUAAMHGWXPYOK-UHFFFAOYSA-N
• Canonical SMILES: CC1(COC2=C(C=CC(=C2)NC(=O)C3=CC=C(C=C3)C4=CC=CC=C4)NC1=O)C
• Molecular Formula: C24H22N2O3
• Molecular Weight: 386.4 g/mol

Description

N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-[1,1'-biphenyl]-4-carboxamide is a useful research compound. Its molecular formula is C24H22N2O3 and its molecular weight is 386.451. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Structural Analysis

Research has shown considerable interest in synthesizing and characterizing compounds with complex structures similar to the queried chemical. For instance, studies focused on the design and synthesis of novel compounds with potential antibacterial properties and the exploration of their structure-activity relationships, as seen in compounds related to the benzo[d]thiazolyl and pyrazol-5-one derivatives (Palkar et al., 2017). These efforts underscore the importance of structural analysis in developing new pharmaceuticals and provide a foundation for further research into related compounds.

Photophysical Properties

The study of photophysical properties of compounds with related structures, such as dimethyl 7-oxa-2a1-azabenzo[b]-cyclopenta[pq]pleiadene-1,2-dicarboxylate, offers insights into their potential applications in materials science, particularly in optoelectronics (Petrovskii et al., 2017). The unique emissive properties of such compounds suggest their utility in developing new light-emitting materials.

Drug Discovery and Antimicrobial Studies

A significant portion of research involving related compounds focuses on their potential medicinal applications. This includes the synthesis of carboxamide derivatives of benzo[b][1,6]naphthyridin-(5H)ones with demonstrated cytotoxic activity, highlighting the therapeutic potential of such structures in cancer treatment (Deady et al., 2005). Additionally, antimicrobial evaluations of novel β-lactam and thiazolidine-grafted tetrahydrobenzothiophenes underscore the importance of structural innovation in developing new antibiotics (Babu et al., 2013).